Cas no 100707-50-4 (2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-)

2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy- structure
100707-50-4 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-
CAS No:100707-50-4
MF:C7H6N2O3
MW:166.13414144516
CID:124197
PubChem ID:21819294
Update Time:2025-04-18

2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-
    • 2-Benzimidazolinone,5,6-dihydroxy- (6CI)
    • 2-Benzimidazolinone,5,6-dihydroxy-(6CI)
    • 5,6-dihydroxy-1,3-dihydrobenzimidazol-2-one
    • 5,6-Dihydroxy-1H-benzo[d]imidazol-2(3H)-one
    • 100707-50-4
    • 2-benzimidazolinone,5,6-dihydroxy-
    • Inchi: 1S/C7H6N2O3/c10-5-1-3-4(2-6(5)11)9-7(12)8-3/h1-2,10-11H,(H2,8,9,12)
    • InChI Key: UGPAJONXSJEDAO-UHFFFAOYSA-N
    • SMILES: OC1C(=CC2=C(C=1)NC(N2)=O)O

Computed Properties

  • Exact Mass: 166.03788
  • Monoisotopic Mass: 166.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 81.6A^2

Experimental Properties

  • PSA: 81.59
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